Cas no 884035-64-7 (2-(Bromomethyl)-6-fluorobenzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-6-fluorobenzo[d]oxazole
• CAS No: 884035-64-7
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 4820274
• PubChem ID: 69568165
• Update Time: 2025-06-23

2-(Bromomethyl)-6-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-fluorobenzo[d]oxazole
• Benzoxazole, 2-(bromomethyl)-6-fluoro-
• 2-(bromomethyl)-6-fluoro-1,3-benzoxazole

• Inchi： 1S/C8H5BrFNO/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
• InChI Key： KEVOUNJCESVECX-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC(=CC=2O1)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Bromomethyl)-6-fluorobenzo[d]oxazole

2-(Bromomethyl)-6-fluorobenzo[d]oxazole: A Comprehensive Overview

The compound 2-(Bromomethyl)-6-fluorobenzo[d]oxazole, identified by the CAS number 884035-64-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, specifically the oxazole derivatives, which have gained considerable attention due to their unique electronic properties and versatile applications.

Oxazoles are five-membered rings consisting of one oxygen and one nitrogen atom. The presence of these heteroatoms imparts distinctive electronic characteristics to the molecule, making it suitable for a wide range of applications. The substitution pattern in 2-(Bromomethyl)-6-fluorobenzo[d]oxazole includes a bromomethyl group at position 2 and a fluorine atom at position 6. These substituents not only influence the electronic properties but also play a crucial role in determining the compound's reactivity and stability.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and development. The bromomethyl group in this compound serves as an excellent leaving group, facilitating various substitution reactions. This makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with specific functional groups. The fluorine atom, on the other hand, contributes to the molecule's lipophilicity, enhancing its potential as a pharmacophore in medicinal chemistry.

In terms of synthesis, 2-(Bromomethyl)-6-fluorobenzo[d]oxazole can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group onto the oxazole ring, yielding high-purity products with excellent yields.

The application of this compound extends beyond organic synthesis. Its unique electronic properties make it an attractive candidate for use in optoelectronic materials. Recent advancements in materials science have demonstrated that oxazole derivatives can be incorporated into organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices to enhance their performance. The bromomethyl group in this compound can act as an electron-withdrawing substituent, modulating the energy levels of the molecule and improving charge transport properties.

In addition to its chemical applications, 2-(Bromomethyl)-6-fluorobenzo[d]oxazole has shown promise in biological systems. Studies have indicated that this compound exhibits moderate antifungal activity against various pathogenic fungi. The fluorine atom plays a critical role in this activity by enhancing the molecule's ability to penetrate fungal cell membranes. Furthermore, ongoing research is exploring its potential as an anticancer agent, with initial results suggesting selective cytotoxicity against cancer cell lines.

The structural versatility of this compound also makes it an ideal candidate for use in polymer chemistry. Researchers have investigated its incorporation into polymeric materials to impart specific functionalities such as flame retardancy or UV resistance. The bromomethyl group can act as a reactive site for polymerization or cross-linking reactions, leading to novel materials with tailored properties.

In conclusion, 2-(Bromomethyl)-6-fluorobenzo[d]oxazole, CAS No: 884035-64-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.